Cas no 74222-95-0 (Methyl 2-(Isocyanatosulfonyl)benzoate)

• Product Name: Methyl 2-(Isocyanatosulfonyl)benzoate
• CAS No: 74222-95-0
• MF: C₉H₇NO₅S
• MW: 241.220581293106
• CID: 571890
• PubChem ID: 156281
• Update Time: 2025-04-19

Methyl 2-(Isocyanatosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(isocyanatosulfonyl)-, methyl ester
• methyl 2-isocyanatosulfonylbenzoate
• Methyl 2-(isocyanatosulphonyl)benzoate
• methyl 2-[(oxomethylidene)sulfamoyl]benzoate
• (2-Carbomethoxyphenyl)sulfonyl isocyanate
• 2-(Carbomethoxy)benzenesulfonyl isocyanate
• 2-(Methoxycarbonyl)benzenesulfonyl isocyanate
• 2-(Methoxycarbonyl)phenylsulfonyl isocyanate
• Methyl 2-(isocyanatosulfonyl)benzoate
• methyl 2-(isocyanatosulfonyl)-benzoate
• 2-(methoxycarbonyl)benzenesulfonylisocyanate
• 74222-95-0
• 2-methoxycarbonylbenzenesulfonylisocyanate
• 2-methoxycarbonylphenylsulfonylisocyanate
• 2-methoxycarbonylbenzenesulfonyl isocyanate
• 2-carbomethoxyphenylsulfonylisocyanate
• 2-carbomethoxybenzenesulfonylisocyanate
• 2-carbomethoxyphenylsulfonyl isocyanate
• Methyl 2(isocyanatosulfonyl)benzoate
• NS00022744
• SCHEMBL6228820
• EINECS 277-779-0
• DTXSID3073630
• 2-methoxycarbonyl-phenylsulphonyl isocyanate
• 2-carbomethoxybenzene-sulfonyl isocyanate
• 2-carbomethoxybenzenesulfonyl isocyanate
• o-carbomethoxybenzenesulfonyl isocyanate
• HVQWYKPSNHGIDD-UHFFFAOYSA-N
• NYK86J2JNA
• 2-methoxycarbonylphenylsulfonyl isocyanate
• Methyl-2-(isocyanatosulfonyl)benzoat
• Benzoic acid, 2-(isocyanatosulfonyl)-, methyl ester
• Methyl 2-(Isocyanatosulfonyl)benzoate

• Inchi： 1S/C9H7NO5S/c1-15-9(12)7-4-2-3-5-8(7)16(13,14)10-6-11/h2-5H,1H3
• InChI Key： HVQWYKPSNHGIDD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 241.004
• Monoisotopic Mass: 241.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 362°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.57
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),